Cas no 2332930-63-7 (5-[(3-endo)-3-Hydroxy-8-azabicyclo[3.2.1]oct-8-yl]-1-naphthalenecarbonitrile)

5-[(3-endo)-3-Hydroxy-8-azabicyclo[3.2.1]oct-8-yl]-1-naphthalenecarbonitrile structure
2332930-63-7 structure
Product Name:5-[(3-endo)-3-Hydroxy-8-azabicyclo[3.2.1]oct-8-yl]-1-naphthalenecarbonitrile
CAS No:2332930-63-7
MF:C18H18N2O
MW:278.348324298859
CID:6627688
Update Time:2024-01-19

5-[(3-endo)-3-Hydroxy-8-azabicyclo[3.2.1]oct-8-yl]-1-naphthalenecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-[(3-endo)-3-Hydroxy-8-azabicyclo[3.2.1]oct-8-yl]-1-naphthalenecarbonitrile
    • Inchi： 1S/C18H18N2O/c19-11-12-3-1-5-17-16(12)4-2-6-18(17)20-13-7-8-14(20)10-15(21)9-13/h1-6,13-15,21H,7-10H2
    • InChI Key： GWZKZUDMMPSDNQ-UHFFFAOYSA-N
    • SMILES： C1(C#N)=C2C(C(N3C4CCC3CC(O)C4)=CC=C2)=CC=C1

Experimental Properties

  • Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 510.1±40.0 °C(Predicted)
  • pka: 14.75±0.20(Predicted)

5-[(3-endo)-3-Hydroxy-8-azabicyclo[3.2.1]oct-8-yl]-1-naphthalenecarbonitrile Production Method

Production Method 1

538-09-0 538-09-0
86-53-3 86-53-3
2332930-63-7 2332930-63-7
870888-46-3 870888-46-3
Reaction Conditions
1.1 Reagents: Chlorosuccinimide Catalysts: Tris(2,2′-bipyridyl)ruthenium(II) chloride Solvents: 1,1,1,3,3,3-Hexafluoro-2-propanol ;  30 min, rt
1.2 Reagents: Perchloric acid ;  2 h, rt
Reference
Practical and regioselective amination of arenes using alkyl amines
Ruffoni, Alessandro; et al, Nature Chemistry, 2019, 11(5), 426-433

5-[(3-endo)-3-Hydroxy-8-azabicyclo[3.2.1]oct-8-yl]-1-naphthalenecarbonitrile Raw materials

5-[(3-endo)-3-Hydroxy-8-azabicyclo[3.2.1]oct-8-yl]-1-naphthalenecarbonitrile Preparation Products

5-[(3-endo)-3-Hydroxy-8-azabicyclo[3.2.1]oct-8-yl]-1-naphthalenecarbonitrile Related Literature

2332930-63-7 (5-[(3-endo)-3-Hydroxy-8-azabicyclo[3.2.1]oct-8-yl]-1-naphthalenecarbonitrile) Related Products

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